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Compound of Interest

Compound Name: AVE3085

Cat. No.: B1665338 Get Quote

In the absence of a publicly available, substance-specific Safety Data Sheet (SDS) for

AVE3085, a conservative and safety-first approach is mandatory for its disposal.[1] When

specific disposal protocols are unavailable, research chemicals should be treated as hazardous

waste to ensure the safety of personnel and compliance with environmental regulations.[1][2]

This guide provides a step-by-step procedure for the proper disposal of AVE3085, based on

established best practices for laboratory chemical waste management.

Hazard Assessment and Personal Protective Equipment
(PPE)
Before handling AVE3085 for disposal, it is crucial to wear appropriate Personal Protective

Equipment (PPE). This includes, but is not limited to, a lab coat, safety glasses with side

shields, and chemical-resistant gloves. All handling of the solid compound or its solutions

should be conducted in a certified chemical fume hood to prevent inhalation of any dust or

aerosols.

Step-by-Step Disposal Procedure
The following procedure outlines the necessary steps for the safe segregation, containment,

and disposal of AVE3085 waste.

Step 1: Segregate Chemical Waste
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Proper segregation is critical to prevent dangerous reactions.[1] Do not mix AVE3085 waste

with other chemical waste streams unless their compatibility is certain.[1][3]

Solid Waste: Collect solid AVE3085, as well as any lab materials grossly contaminated with it

(e.g., weighing paper, contaminated gloves, or absorbent pads), in a designated, compatible,

and clearly labeled solid waste container.[4]

Liquid Waste: Solutions containing AVE3085 should be collected in a separate, compatible

liquid waste container. It is best practice to separate halogenated and non-halogenated

solvent wastes.[3][4] Aqueous solutions should also be collected separately.

Sharps Waste: Any sharps, such as needles or broken glass contaminated with AVE3085,

must be placed in a designated, puncture-resistant sharps container labeled as hazardous

waste.

Step 2: Proper Containment

Waste containers must be in good condition, compatible with the chemical, and have a secure,

leak-proof closure.[5] Containers should only be opened when adding waste and must be kept

closed at all other times.[2][3][6] It is recommended to use secondary containment, such as a

tray or bin, for liquid waste containers to mitigate spills.[5][7]

Step 3: Labeling of Waste Containers

All waste containers must be clearly and accurately labeled.[1][7] The label should be affixed to

the container as soon as the first drop of waste is added. The label must include:

The words "Hazardous Waste".[1]

The full chemical name: "AVE3085".[1]

A clear indication of the container's contents (e.g., "Solid waste with AVE3085," "Aqueous

solution of AVE3085").

An estimation of the concentration and volume.

The date of accumulation.
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The primary hazards (e.g., "Caution: Research Chemical with Unknown Hazards").[1]

Step 4: Accumulation and Storage

Waste must be accumulated at or near the point of generation, in what is known as a Satellite

Accumulation Area (SAA).[5][6] This area should be under the control of laboratory personnel.

Hazardous Waste Accumulation Limits Requirement

Maximum Volume in SAA 55 gallons of hazardous waste.[6]

Acutely Toxic Waste Limit 1 quart of liquid or 1 kilogram of solid.[6]

Container Fullness
Containers should be considered full at 75%

capacity to prevent overfilling and spills.[4]

Step 5: Scheduling a Waste Pickup

Once a waste container is full or waste is no longer being generated, contact your institution's

Environmental Health and Safety (EHS) department to schedule a waste pickup.[1][6] Provide

them with all the information from the waste label. Do not attempt to dispose of AVE3085 down

the drain or in the regular trash.[2][6][8] Hazardous chemicals must never be poured down the

drain.[6]

Step 6: Decontamination and Empty Container Disposal

Empty containers that held AVE3085 must be managed properly. To be considered "empty," a

container must have all contents removed by standard practices.[3] For containers that held

acutely hazardous waste, a triple rinse with a suitable solvent is required.[2][3][9] The rinsate

from this process must be collected and disposed of as hazardous waste.[2][3] Once properly

decontaminated, deface the original label and dispose of the container according to your

institution's guidelines for solid waste.[2][7]

Visualizing the Disposal Workflow
The following diagrams illustrate the procedural flow for proper chemical waste disposal and

the overarching principles of waste management.
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Diagram 1: AVE3085 Disposal Workflow

Step 1: Segregate Waste
(Solid, Liquid, Sharps)

Step 2: Use Proper Containers
(Compatible, Sealed)

Step 3: Label Containers
('Hazardous Waste', Chemical Name)

Step 4: Store in Satellite Accumulation Area

Step 5: Contact EHS for Pickup

Step 6: Decontaminate & Dispose of Empty Containers
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Diagram 2: Hierarchy of Laboratory Waste Management

Tier 1: Prevention & Reduction

Tier 2: Reuse or Redistribution

Tier 3: Treatment & Recycling

Tier 4: Disposal
(Incineration, Landfill)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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